N-(3-chloro-4-methoxyphenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H19ClN4O4S/c1-28-16-8-7-12(9-14(16)21)22-18(26)10-13-11-30-20(23-13)25-19(27)24-15-5-3-4-6-17(15)29-2/h3-9,11H,10H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: HMQJGUPXGVUJTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)NC3=CC=CC=C3OC)Cl
• Molecular Formula: C20H19ClN4O4S
• Molecular Weight: 446.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C20H19ClN4O4S and its molecular weight is 446.91. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research on chloroacetamide herbicides, such as acetochlor and metolachlor, has explored their metabolism in human and rat liver microsomes, suggesting complex metabolic pathways that may involve carcinogenic risks. These studies provide insights into the metabolic fate of chloroacetamide compounds, which could be relevant to the environmental and health impact assessment of similar chemicals (Coleman, Linderman, Hodgson, & Rose, 2000).

Synthesis and Antimicrobial Activity of Ureidocephalosporins

Another area of research involves the synthesis of ureidocephalosporins with antimicrobial properties, highlighting the potential of incorporating ureido and thiazole structures for developing new antibiotics. These findings indicate the chemical versatility and potential biomedical applications of compounds containing thiazole and ureido groups (Maier, Wetzel, Woitun, Reuter, Lechner, & Appel, 1986).

Anticancer Potential of Thiazole Derivatives

A study on N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives evaluated their in-vitro cytotoxicity as potential anticancer agents, demonstrating the significance of structural modifications on biological activity. This suggests the exploration of thiazole derivatives for anticancer therapy, which may extend to related compounds (Mohammadi-Farani, Heidarian, & Aliabadi, 2014).

Green Synthesis of Acetamide Derivatives

Research on the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate for azo disperse dyes, using novel catalytic methods demonstrates the industry's movement towards more sustainable chemical processes. This highlights the importance of environmentally friendly synthesis methods for complex organic compounds, which could be applicable to the synthesis of compounds with similar functional groups (Zhang, 2008).